Cas no 91266-78-3 (Phosphorothioic acid,O-methyl O-[3-methyl-4-(methylthio)phenyl] ester)

• Product Name: Phosphorothioic acid,O-methyl O-[3-methyl-4-(methylthio)phenyl] ester
• CAS No: 91266-78-3
• MF: C₉H₁₃O₃PS₂
• MW: 264.30148100853
• CID: 812322
• PubChem ID: 185099
• Update Time: 2025-04-19

Phosphorothioic acid,O-methyl O-[3-methyl-4-(methylthio)phenyl] ester Chemical and Physical Properties

Names and Identifiers

• Phosphorothioic acid,O-methyl O-[3-methyl-4-(methylthio)phenyl] ester
• hydroxy-methoxy-(3-methyl-4-methylsulfanylphenoxy)-sulfanylidene-λ⁵-phosphane
• DTXSID00919865
• Phosphorothioic acid, O-methyl O-(3-methyl-4-(methylthio)phenyl) ester
• O-methyl O-[3-methyl-4-(methylsulfanyl)phenyl] hydrogen phosphorothioate
• 91266-78-3

• Inchi： 1S/C9H13O3PS2/c1-7-6-8(4-5-9(7)15-3)12-13(10,14)11-2/h4-6H,1-3H3,(H,10,14)
• InChI Key： NLHSFEVAEQMFRL-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=CC=1C)OP(O)(OC)=S

Computed Properties

• Exact Mass: 264.004372
• Monoisotopic Mass: 264.004372
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 96.1

Experimental Properties

• Density: 1.34
• Boiling Point: 365.6°C at 760 mmHg
• Flash Point: 174.9°C
• Refractive Index: 1.6
• PSA: 105.89000
• LogP: 3.60950